Cas no 56676-60-9 (Trichothec-9-en-8-one, 3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3α,7α)-)

Trichothec-9-en-8-one, 3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3α,7α)- structure

56676-60-9 structure

Product Name:Trichothec-9-en-8-one, 3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3α,7α)-

CAS No:56676-60-9

MF:C₁₉H₂₄O₈

MW:380.393g/mol

CID:1599860

PubChem ID:14108095

Update Time:2024-03-01

Trichothec-9-en-8-one, 3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3α,7α)- Chemical and Physical Properties

Names and Identifiers

- (3beta,7alpha,12xi)-7-hydroxy-8-oxo-12,13-epoxytrichothec-9-ene-3,15-diyl diacetate
- 3,15-diacetyldeoxynivalenol
- Trichothec-9-en-8-one, 3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3α,7α)-
- TRICHOTHEC-9-EN-8-ONE, 3,15-BIS(ACETYLOXY)-12,13-EPOXY-7-HYDROXY-, (3.ALPHA.,7.ALPHA.)-
- UNII-S7W3YU5F6G
- [(1R,2R,3S,7R,9R,10R,12S)-10-acetyloxy-3-hydroxy-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
- S7W3YU5F6G
- Trichothec-9-en-8-one, 3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3alpha,7alpha)-
- (3.ALPHA.,7.ALPHA.)-3,15-BIS(ACETYLOXY)-12,13-EPOXY-7-HYDROXYTRICHOTHEC-9-EN-8-ONE
- 56676-60-9
- 3.ALPHA.,15-DIACETOXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
- Q27288794
- EN-139547
- 3alpha,15-Bis(acetyloxy)-12,13-epoxy-7alpha-hydroxytrichothec-9-en-8-one
- SCHEMBL5792237
- Inchi： 1S/C19H24O8/c1-9-5-13-18(7-24-10(2)20,15(23)14(9)22)17(4)6-12(26-11(3)21)16(27-13)19(17)8-25-19/h5,12-13,15-16,23H,6-8H2,1-4H3
- InChI Key： RANGFOQREJPKIH-UHFFFAOYSA-N
- SMILES： CC1C(=O)C(O)C2(COC(C)=O)C3(C4(OC4)C(OC2C=1)C(OC(C)=O)C3)C

Computed Properties

Exact Mass: 380.14700
Monoisotopic Mass: 380.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 759
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 112Å²

Experimental Properties

Density: 1.38
Boiling Point: 523.3°C at 760 mmHg
Flash Point: 184.3°C
Refractive Index: 1.569
PSA: 111.66000
LogP: 0.30390

Trichothec-9-en-8-one, 3,15-bis(acetyloxy)-12,13-epoxy-7-hydroxy-, (3α,7α)- Production Method

Production Method 1

51481-10-8

56676-60-9

88337-96-6

Reaction Conditions

1.1 Reagents: Pyridine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Stereoselective luche reduction of deoxynivalenol and three of its acetylated derivatives at C8

Fruhmann, Philipp; et al, Toxins, 2014, 6(1), 325-336

Production Method 2

51481-10-8

56676-60-9

88337-96-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

Preparation of 10-g quantities of 15-O-acetyl-4-deoxynivalenol

Grove, John Frederick; et al, Journal of Organic Chemistry, 1988, 53(16), 3860-2

Production Method 3

51481-10-8

56676-60-9

88337-96-6

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

Preparation of 10-g quantities of 15-O-acetyl-4-deoxynivalenol

Grove, John Frederick; et al, Journal of Organic Chemistry, 1988, 53(16), 3860-2

Production Method 4

51481-10-8

56676-60-9

88337-96-6

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ; rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Sulfation of deoxynivalenol, its acetylated derivatives, and T2-toxin

Fruhmann, Philipp; et al, Tetrahedron, 2014, 70(34), 5260-5266

Production Method 5

50722-38-8

56676-60-9

88337-96-6

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 2 h, rt
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ; rt; overnight, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Sulfation of deoxynivalenol, its acetylated derivatives, and T2-toxin

Fruhmann, Philipp; et al, Tetrahedron, 2014, 70(34), 5260-5266

Production Method 6

50722-38-8

56676-60-9

88337-96-6

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 1.5 h, rt
2.1 Reagents: Pyridine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt; overnight, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Stereoselective luche reduction of deoxynivalenol and three of its acetylated derivatives at C8

Fruhmann, Philipp; et al, Toxins, 2014, 6(1), 325-336

Production Method 7

50722-38-8

56676-60-9

88337-96-6

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Methanol , Water
2.1 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

Preparation of 10-g quantities of 15-O-acetyl-4-deoxynivalenol

Grove, John Frederick; et al, Journal of Organic Chemistry, 1988, 53(16), 3860-2